Cas no 179741-61-8 (Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester, is a specialized chemical intermediate primarily used in organic synthesis and pharmaceutical research. Its structure features a nitro-substituted difluorophenyl group coupled with a tert-butyl carbamate moiety, offering reactivity suitable for selective transformations. The electron-withdrawing nitro and fluoro groups enhance its utility in nucleophilic aromatic substitution reactions, while the tert-butyl ester provides stability under mild conditions. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its ability to serve as a protected amine precursor. Its high purity and well-defined reactivity profile make it a reliable choice for precision synthetic applications.

Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester structure

179741-61-8 structure

Product Name:Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester

CAS No:179741-61-8

MF:C₁₁H₁₂F₂N₂O₄

MW:274.220789909363

CID:3818244

PubChem ID:11054864

Update Time:2025-06-07

Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester
- TERT-BUTYL 2,4-DIFLUORO-5-NITROPHENYLCARBAMATE
- Carbamic acid, N-(2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(2,4-difluoro-5-nitrophenyl)carbamate
- LDPQUEYAWYVYES-UHFFFAOYSA-N
- AKOS014476143
- 179741-61-8
- EN300-4992239
- SCHEMBL7008553
- tert-butyl (2,4-difluoro-5-nitrophenyl)carbamate
- Inchi： 1S/C11H12F2N2O4/c1-11(2,3)19-10(16)14-8-5-9(15(17)18)7(13)4-6(8)12/h4-5H,1-3H3,(H,14,16)
- InChI Key： LDPQUEYAWYVYES-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1=CC([N+]([O-])=O)=C(F)C=C1F

Computed Properties

Exact Mass: 274.07651319Da
Monoisotopic Mass: 274.07651319Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 84.2Å²

Carbamic acid, (2,4-difluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester Pricemore >>

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